Cas no 91041-19-9 (2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester
• CAS No: 91041-19-9
• MF: C₁₂H₈ClNO₅S
• MW: 313.713621139526
• CID: 805046
• PubChem ID: 2765311
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester
• METHYL 3-(2-CHLORO-6-NITROPHENOXY)-2-THIOPHENECARBOXYLATE
• methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
• HMS2649D24
• DTXSID20377549
• METHYL3-(2-CHLORO-6-NITROPHENOXY)-2-THIOPHENECARBOXYLATE
• 10H-601S
• AKOS005074772
• SMR000333770
• methyl3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
• CHEMBL1455154
• 91041-19-9
• MLS000692102

• Inchi： 1S/C12H8ClNO5S/c1-18-12(15)11-9(5-6-20-11)19-10-7(13)3-2-4-8(10)14(16)17/h2-6H,1H3
• InChI Key： TVRAOCOTRWEDTP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC1C=CSC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.98100
• Monoisotopic Mass: 312.9811712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Melting Point: 112-114°C
• PSA: 109.59000
• LogP: 4.41180